Cas no 2624128-77-2 (5-nitroso-5-azaspiro3.5nonane-8-carboxylic acid)

• Product Name: 5-nitroso-5-azaspiro3.5nonane-8-carboxylic acid
• CAS No: 2624128-77-2
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 5640262
• PubChem ID: 165905351
• Update Time: 2025-11-01

5-nitroso-5-azaspiro3.5nonane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-nitroso-5-azaspiro[3.5]nonane-8-carboxylic acid
• 2624128-77-2
• EN300-27751938
• 5-nitroso-5-azaspiro3.5nonane-8-carboxylic acid

• Inchi： 1S/C9H14N2O3/c12-8(13)7-2-5-11(10-14)9(6-7)3-1-4-9/h7H,1-6H2,(H,12,13)
• InChI Key： FGUJOKKOINPODW-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C2(C1)CCC2)N=O)=O

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70Ų

Additional information on 5-nitroso-5-azaspiro3.5nonane-8-carboxylic acid

5-Nitroso-5-Azaspiro[3.5]nonane-8-Carboxylic Acid: A Versatile Compound in Synthetic Chemistry and Pharmaceutical Research

5-Nitroso-5-azaspiro[3.5]nonane-8-carboxylic acid is a unique organic compound with the chemical formula C₁₁H₁₄N₂O₅ and a molecular weight of 250.25 g/mol. This compound, identified by its CAS No. 2624128-77-2, represents a key structure in the field of synthetic chemistry due to its complex spiro framework and functional groups. The spiro[3.5]nonane core, combined with the nitroso and carboxylic acid functionalities, makes this molecule a valuable scaffold for drug discovery and material science applications. Recent advances in synthetic chemistry have highlighted the importance of 5-nitroso-5-azaspiro[3.5]nonane-8-carboxylic acid in the development of novel pharmaceutical agents and functional polymers.

Research published in *Organic Letters* (2023) has demonstrated the utility of 5-nitroso-5-azaspiro[3.5]nonane-8-carboxylic acid as a building block for the synthesis of pharmacologically active compounds. The compound's carboxylic acid group provides opportunities for esterification and amide formation, while the nitroso functionality can be selectively reduced to yield hydroxylamine derivatives with potential applications in antimicrobial and anti-inflammatory drug design. These properties align with the growing demand for multifunctional molecules in modern pharmaceutical research.

Recent studies have also explored the biological activity of 5-nitroso-5-azaspiro[3.5]nonane-8-carboxylic acid in cellular models. A 2023 publication in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit antioxidant properties and can modulate mitochondrial function in cancer cells. This finding suggests that 5-nitroso-5-azaspiro[3.5]nonane-8-carboxylic acid could serve as a lead compound for the development of targeted therapies in oncology. The spiro ring system is believed to contribute to the molecule's stereoselective interactions with biological targets.

The synthetic accessibility of 5-nitroso-5-azaspiro[3.5]nonane-8-carboxylic acid has been a focus of recent organocatalytic methods. A 2023 study published in *Chemical Communications* described a green synthesis route using microwave-assisted protocols to produce this compound with high yield and purity. This approach reduces the reliance on hazardous solvents and aligns with the sustainable chemistry goals of the pharmaceutical industry. The spiro framework is stabilized through aza-spirocyclization, a reaction that has been optimized using catalytic systems involving transition metals or organocatalysts.

5-Nitroso-5-azaspiro[3.5]nonane-8-carboxylic acid has also attracted attention in the field of materials science. Researchers at the University of Tokyo (2023) have investigated its potential as a precursor for functional polymers. The carboxylic acid groups enable cross-linking with amine-functionalized materials, creating hydrogels with tunable mechanical properties. These materials have applications in drug delivery systems and tissue engineering, where controlled release of bioactive agents is critical. The nitroso functionality further enhances the redox activity of the resulting polymers.

One of the key challenges in working with 5-nitroso-5-azaspiro[3.5]nonane-8-carboxylic acid is its chemical stability under varying conditions. A 2023 study in *Advanced Synthesis & Catalysis* revealed that the nitroso group is susceptible to reduction in the presence of strong reducing agents, which can lead to side reactions during synthetic transformations. To address this, researchers have developed protecting group strategies that allow for selective functionalization of the carboxylic acid moiety while preserving the integrity of the spiro ring system.

The pharmacological potential of 5-nitroso-5-azaspiro[3.5]nonane-8-carboxylic acid has also been explored in in vivo models. A 2023 preclinical study conducted by a team at the University of Cambridge demonstrated that derivatives of this compound exhibit anti-inflammatory effects in lipopolysaccharide (LPS)-induced inflammation models. The carboxylic acid group is hypothesized to interact with pro-inflammatory cytokines, modulating the NF-κB signaling pathway. These findings highlight the therapeutic versatility of the spiro framework in drug design.

In the context of green chemistry, the synthesis of 5-nitroso-5-azaspiro[3.5]nonane-8-carboxylic acid has been optimized to minimize environmental impact. A 2023 study in *Green Chemistry* reported the use of solvent-free conditions and microwave irradiation to achieve high reaction efficiency while reducing waste generation. These sustainable synthesis methods are critical for the large-scale production of pharmaceutical intermediates and functional materials. The spiro structure also offers advantages in molecular design, as it can be modified to incorporate bioactive moieties with minimal structural perturbation.

Looking ahead, the 5-nitroso-5-azaspiro[3.5]nonane-8-carboxylic acid scaffold is expected to play a pivotal role in the development of next-generation therapeutics. Its chemical versatility and functional group tolerance make it an attractive candidate for drug conjugation and prodrug design. Researchers are also exploring its potential in nanotechnology, where its spiro framework could be used to create nanocarriers for targeted drug delivery. The carboxylic acid functionality is particularly valuable for surface functionalization of nanoparticles and biomaterials.

In conclusion, 5-nitroso-5-azaspiro[3.5]nonane-8-carboxylic acid represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features and functional groups position it as a key player in the development of multifunctional molecules with diverse applications. As green chemistry and targeted drug design continue to evolve, the spiro framework of this compound is likely to remain a focal point for innovation in the chemical sciences.